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Abstract
Dodecanedioic acid (DDDA), a C12 α,ω-dicarboxylic acid, is a crucial monomer in the

synthesis of high-performance polymers and finds applications in various industrial sectors. A

thorough understanding of its thermochemical properties is paramount for process optimization,

safety assessments, and material science applications. This technical guide provides a

comprehensive overview of the key thermochemical data for dodecanedioic acid, details the

experimental methodologies for their determination, and illustrates the relationships between

these properties.

Core Thermochemical and Physical Properties
Dodecanedioic acid is a white crystalline solid at room temperature. Its fundamental physical

and thermochemical properties are summarized in the tables below.

Table 1: Physical Properties of Dodecanedioic Acid
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Property Value Reference(s)

Molecular Formula C₁₂H₂₂O₄ [1]

Molecular Weight 230.30 g/mol [1]

Melting Point 127-129 °C (400.15-402.15 K) [2]

Boiling Point 245 °C at 10 mmHg [2]

Vapor Pressure 21 mmHg at 222 °C [2]

Table 2: Thermochemical Properties of Dodecanedioic
Acid

Property Symbol Value (kJ/mol)
Temperature
(K)

Reference(s)

Standard

Enthalpy of

Combustion

(solid)

Δc H°(s) -6736.2 ± 2.8 298.15 [1]

Standard

Enthalpy of

Formation (solid)

Δf H°(s) -1130.0 298.15

Enthalpy of

Fusion
Δfus H 49.8 - 52.5 400.3 - 402.5 [3]

Enthalpy of

Sublimation
Δsub H 153.1 ± 2.9 375 - 396

Ideal Gas Heat

Capacity

(calculated)

Cp(g) (Joback Method) various [1]

Note: The standard enthalpy of formation for the solid state is a calculated value based on the

enthalpy of combustion and may not include all standard corrections.
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Experimental Protocols
The determination of the thermochemical properties of dodecanedioic acid relies on precise

calorimetric and analytical techniques. The following sections outline the general experimental

methodologies employed in the cited literature.

Determination of Enthalpy of Combustion (Bomb
Calorimetry)
The standard enthalpy of combustion of dodecanedioic acid is determined using a bomb

calorimeter.[4][5][6]

Methodology:

Sample Preparation: A precisely weighed pellet of high-purity dodecanedioic acid (typically

around 1 gram) is placed in a crucible within the bomb calorimeter.

Bomb Assembly: A fuse wire is connected to the electrodes, with its end in contact with the

sample. A small, known amount of water is added to the bomb to ensure saturation of the

internal atmosphere with water vapor.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 25-

30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated

container (the calorimeter). The system is allowed to reach thermal equilibrium, and the initial

temperature is recorded with high precision.

Combustion: The sample is ignited by passing an electric current through the fuse wire. The

combustion of the organic acid in the presence of excess oxygen is an exothermic reaction,

causing the temperature of the bomb and the surrounding water to rise.

Temperature Measurement: The temperature of the water is monitored and recorded at

regular intervals until a maximum temperature is reached and the system begins to cool.

Data Analysis: The heat capacity of the calorimeter is determined by calibrating it with a

substance of known heat of combustion, such as benzoic acid. The heat released by the
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combustion of dodecanedioic acid is calculated from the observed temperature change and

the heat capacity of the calorimeter. Corrections are applied for the heat of combustion of the

fuse wire and the formation of nitric acid from residual nitrogen in the bomb. The standard

enthalpy of combustion is then calculated from the corrected heat of combustion.

Determination of Enthalpy of Fusion (Differential
Scanning Calorimetry)
The enthalpy of fusion of dodecanedioic acid has been measured by Differential Scanning

Calorimetry (DSC).[7][8]

Methodology:

Sample Preparation: A small, accurately weighed sample of dodecanedioic acid (typically

3-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a

reference.

DSC Analysis: The sample and reference pans are placed in the DSC cell. The cell is then

heated at a constant rate (e.g., 10 K/min) under a purge of inert gas, such as nitrogen.

Data Acquisition: The DSC instrument measures the difference in heat flow required to

maintain the sample and reference at the same temperature as the furnace temperature is

increased.

Data Analysis: As the dodecanedioic acid melts, it absorbs heat, resulting in an

endothermic peak on the DSC thermogram. The area of this peak is directly proportional to

the enthalpy of fusion. The temperature at the peak maximum is taken as the melting

temperature. The instrument is calibrated using standard materials with known melting points

and enthalpies of fusion, such as indium.

Determination of Enthalpy of Sublimation
The enthalpy of sublimation can be determined directly by techniques such as Knudsen

effusion mass spectrometry or indirectly from the enthalpies of vaporization and fusion.
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Determination of Heat Capacity (Differential Scanning
Calorimetry)
While specific experimental data for the solid-state heat capacity of dodecanedioic acid is not

readily available in the primary literature, it can be determined using DSC.[9]

Methodology:

Baseline Determination: An initial DSC scan is performed with two empty sample pans to

establish the baseline heat flow.

Standard Measurement: A scan is performed with a sapphire standard, a material with a

well-characterized heat capacity, in the sample pan.

Sample Measurement: A scan of the dodecanedioic acid sample is then performed under

the same conditions.

Data Analysis: By comparing the heat flow differences between the baseline, the standard,

and the sample, the heat capacity of the dodecanedioic acid as a function of temperature

can be calculated.

Visualization of Thermochemical Relationships
The thermochemical properties of dodecanedioic acid are interconnected through

fundamental thermodynamic principles. The following diagram illustrates a typical workflow for

the experimental determination and theoretical calculation of these properties.
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Experimental Determination

Thermochemical Properties

Bomb Calorimetry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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